Cas no 23727-15-3 (3-Cyclopentene-1-acetaldehyde,2,2,3-trimethyl-, (1S)-)

3-Cyclopentene-1-acetaldehyde,2,2,3-trimethyl-, (1S)- structure
23727-15-3 structure
Product Name:3-Cyclopentene-1-acetaldehyde,2,2,3-trimethyl-, (1S)-
CAS No:23727-15-3
MF:C10H16O
MW:152.233443260193
CID:271017
PubChem ID:90969
Update Time:2025-04-19

3-Cyclopentene-1-acetaldehyde,2,2,3-trimethyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclopentene-1-acetaldehyde,2,2,3-trimethyl-, (1S)-
    • (S)-2,2,3-Trimethylcyclopent-3-ene-1-acetaldehyde
    • [(1S)-2,2,3-trimethylcyclopent-3-en-1-yl]acetaldehyde
    • (S)-(-)-Campholenic aldehyde
    • EINECS 245-846-3
    • 3-Cyclopentene-1-acetaldehyde, 2,2,3-trimethyl-, (S)-(-)-
    • (-)-(S)-alpha-Campholenic aldehyde
    • (S)-Campholenal
    • SCHEMBL16558598
    • Campholenal
    • 5PWU9V4G4C
    • EC 245-846-3
    • NS00006732
    • (1S)-2,2,3-Trimethyl-3-cyclopentene-1-acetaldehyde
    • OGCGGWYLHSJRFY-VIFPVBQESA-N
    • Campholenaldehyde
    • 3-Cyclopentene-1-acetaldehyde, 2,2,3-trimethyl-, (1S)-
    • (s)-2-(2,2,3-trimethylcyclopent-3-en-1-yl)acetaldehyde
    • (S)-Campholenaldehyde
    • (-)-alpha-Campholenic aldehyde
    • Campholenic aldehyde, (-)-
    • DTXSID801318191
    • 23727-15-3
    • Inchi: 1S/C10H16O/c1-8-4-5-9(6-7-11)10(8,2)3/h4,7,9H,5-6H2,1-3H3/t9-/m0/s1
    • InChI Key: OGCGGWYLHSJRFY-VIFPVBQESA-N
    • SMILES: O=CC[C@@H]1CC=C(C)C1(C)C

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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